3,4-dimethoxy-N-[(2-pyridinylamino)carbonothioyl]benzamide

• IUPAC Name: 3,4-dimethoxy-N-(pyridin-2-ylcarbamothioyl)benzamide
• InChI: InChI=1S/C15H15N3O3S/c1-20-11-7-6-10(9-12(11)21-2)14(19)18-15(22)17-13-5-3-4-8-16-13/h3-9H,1-2H3,(H2,16,17,18,19,22)
• InChI Key: HNYNSFGDMLLJKW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC(=S)NC2=CC=CC=N2)OC
• Molecular Formula: C15H15N3O3S
• Molecular Weight: 317.4 g/mol

Description

3,4-dimethoxy-N-[(2-pyridinylamino)carbonothioyl]benzamide, also known as DPC, is a chemical compound that has been widely studied for its potential applications in scientific research. DPC is a thioamide derivative that has been shown to have a variety of biochemical and physiological effects, making it a promising tool for investigating various biological processes.

Scientific Research Applications

3,4-dimethoxy-N-[(2-pyridinylamino)carbonothioyl]benzamide has been studied for a variety of scientific research applications, including its potential as a tool for investigating the role of protein kinases in cancer and other diseases. 3,4-dimethoxy-N-[(2-pyridinylamino)carbonothioyl]benzamide has been shown to inhibit the activity of several protein kinases, including PIM1, which is involved in the development and progression of various types of cancer.

Mechanism of Action

The mechanism of action of 3,4-dimethoxy-N-[(2-pyridinylamino)carbonothioyl]benzamide involves its ability to bind to and inhibit the activity of protein kinases. Specifically, 3,4-dimethoxy-N-[(2-pyridinylamino)carbonothioyl]benzamide binds to the ATP-binding site of protein kinases, preventing the transfer of phosphate groups to target proteins and thereby inhibiting their activity.
Biochemical and Physiological Effects:
3,4-dimethoxy-N-[(2-pyridinylamino)carbonothioyl]benzamide has been shown to have a variety of biochemical and physiological effects, including its ability to induce cell cycle arrest and apoptosis in cancer cells. 3,4-dimethoxy-N-[(2-pyridinylamino)carbonothioyl]benzamide has also been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is a critical step in the development and progression of cancer.

Advantages and Limitations for Lab Experiments

One advantage of using 3,4-dimethoxy-N-[(2-pyridinylamino)carbonothioyl]benzamide in lab experiments is its specificity for protein kinases, which allows for targeted inhibition of specific signaling pathways. However, one limitation of using 3,4-dimethoxy-N-[(2-pyridinylamino)carbonothioyl]benzamide is its potential toxicity, which can limit its usefulness in certain experimental settings.

Future Directions

There are several potential future directions for research on 3,4-dimethoxy-N-[(2-pyridinylamino)carbonothioyl]benzamide, including its use as a tool for investigating the role of protein kinases in various biological processes. Additionally, further studies are needed to evaluate the safety and efficacy of 3,4-dimethoxy-N-[(2-pyridinylamino)carbonothioyl]benzamide in preclinical and clinical settings, with the ultimate goal of developing new treatments for cancer and other diseases.

Synthesis Methods

The synthesis of 3,4-dimethoxy-N-[(2-pyridinylamino)carbonothioyl]benzamide involves a multi-step process that begins with the reaction of 3,4-dimethoxybenzoyl chloride with 2-aminopyridine to form 3,4-dimethoxy-N-(2-pyridinyl)benzamide. This intermediate product is then reacted with thiourea to form the final product, 3,4-dimethoxy-N-[(2-pyridinylamino)carbonothioyl]benzamide.